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Compound of Interest

Compound Name:
1-(2-Bromoethyl)-2,4-

dichlorobenzene

Cat. No.: B012839 Get Quote

Essential Safety and Handling Guide for 1-(2-
Bromoethyl)-2,4-dichlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1-(2-Bromoethyl)-2,4-dichlorobenzene. Adherence to these procedures is critical for ensuring

personal safety and proper management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
1-(2-Bromoethyl)-2,4-dichlorobenzene is a hazardous chemical that requires careful handling

to prevent exposure. The primary hazards associated with this compound are:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b012839?utm_src=pdf-interest
https://www.benchchem.com/product/b012839?utm_src=pdf-body
https://www.benchchem.com/product/b012839?utm_src=pdf-body
https://www.benchchem.com/product/b012839?utm_src=pdf-body
https://www.benchchem.com/product/b012839?utm_src=pdf-body
https://www.aaronchem.com/sds/40173-98-6.pdf
https://www.aaronchem.com/sds/40173-98-6.pdf
https://www.aaronchem.com/sds/40173-98-6.pdf
https://www.aaronchem.com/sds/40173-98-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this substance.

PPE Category Recommended Equipment

Eye Protection

Chemical splash goggles or a face shield.[1]

Standard safety glasses do not offer sufficient

protection against splashes.[2]

Hand Protection

Compatible chemical-resistant gloves (e.g.,

nitrile).[3] Gloves must be inspected before use

and disposed of as contaminated waste after

handling.[1]

Skin and Body
A lab coat and appropriate protective clothing to

prevent skin contact.[3]

Respiratory

Use in a well-ventilated area, preferably a

chemical fume hood.[3] If ventilation is

inadequate or there is a risk of aerosol

formation, a NIOSH-approved respirator is

necessary.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always work in a well-ventilated chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3]

Handling Procedures:

Avoid all contact with skin, eyes, and clothing.[3]

Do not inhale vapors or dust.[3]

Keep the compound away from heat, sparks, and open flames.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.aaronchem.com/sds/40173-98-6.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.aaronchem.com/sds/40173-98-6.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Disposal_of_1_Bromo_3_bromomethyl_2_chlorobenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Storage:

Store in a tightly closed, suitable container.

Keep in a cool, dry, and well-ventilated place.

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][4]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse the

mouth with water and seek immediate medical

attention.[1]

Spills

For minor spills, absorb the material with an

inert substance (e.g., sand, vermiculite) and

collect it into a sealed container for disposal.[3]

For major spills, evacuate the area and contact

your institution's environmental health and

safety department.[5] Wear appropriate PPE

during cleanup.[3]

Disposal Plan
1-(2-Bromoethyl)-2,4-dichlorobenzene and any materials contaminated with it must be

treated as hazardous waste.

Waste Characterization: This material is classified as hazardous waste.
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Disposal Method: The recommended disposal method is to dissolve or mix the material with

a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[3]

Container Disposal: Do not reuse empty containers. They should be disposed of as unused

product in accordance with approved waste disposal practices.[3]

Compliance: All disposal practices must adhere to local, regional, and national regulations.[3]

Workflow for Handling 1-(2-Bromoethyl)-2,4-
dichlorobenzene
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Caption: Workflow for the safe handling of 1-(2-Bromoethyl)-2,4-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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